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Compound of Interest

Compound Name: 1-Chloroadamantane-D15

Cat. No.: B580167

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental
considerations for 1-Chloroadamantane-D15. This deuterated standard is primarily utilized in
guantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), to
ensure accuracy and precision by correcting for analytical variability.[1][2] Its chemical behavior
is nearly identical to its non-deuterated analog, 1-Chloroadamantane, but it is distinguishable
by its mass-to-charge ratio in a mass spectrometer.[1]

Core Safety and Hazard Information

The safety profile of 1-Chloroadamantane-D15 is expected to be analogous to that of 1-
Chloroadamantane. The primary hazards are related to irritation of the skin, eyes, and
respiratory system.[3][4]

GHS Hazard Classification

Based on the classification for the non-deuterated compound, 1-Chloroadamantane, the
following hazards are identified:
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Data derived from Safety Data Sheets for 1-Chloroadamantane.[3][4]

Precautionary Statements & First Aid

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC264240500&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_935-56-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Type Precautionary Statement First Aid Measures
P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
Prevention ay.[3] P280: Wear protective -
gloves/protective clothing/eye
protection/face protection.[5]
Skin Contact: Wash off with
soap and plenty of water.
Consult a physician.[4] Eye
Contact: Rinse thoroughly with
P302 + P352: IF ON SKIN:
) plenty of water for at least 15
Wash with plenty of soap and )
minutes and consult a
water.[5] P305 + P351 + P338: o )
) ) physician.[4] Inhalation: If
IF IN EYES: Rinse cautiously ) )
Response ) ) breathed in, move person into
with water for several minutes. ) ) )
) fresh air. If not breathing, give
Remove contact lenses, if o o
artificial respiration. Consult a
present and easy to do. o )
] o physician.[4] Ingestion: Never
Continue rinsing.[5] ) )
give anything by mouth to an
unconscious person. Rinse
mouth with water. Consult a
physician.[4]
Store in a cool, dry, well-
ventilated area away from
incompatible substances.[3]
Storage - For deuterated compounds,
storage at -20°C or colder in a
desiccator is recommended to
protect from moisture.[6]
Disposal - Dispose of contents/container

to an approved waste disposal
plant.[4] The material can be
disposed of by removal to a
licensed chemical destruction

plant or by controlled
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incineration with flue gas

scrubbing.[7]

Physicochemical and Isotopic Data

Summarized below are the key quantitative data points for 1-Chloroadamantane-D15 and its

unlabeled counterpart.

Property 1-Chloroadamantane-D15 1-Chloroadamantane
CAS Number 352431-55-1[7] 935-56-8[3]
Molecular Formula C10D1sCl C10H15CI[8]

Molecular Weight 185.77 g/mol (approx.) 170.68 g/mol [9]
White to light grey crystalline White to light grey adhering
Appearance ] ) )
solid (expected) crystalline solid or powder[10]
] ] Not specified; expected to be
Melting Point 165-166 °C[10]

similar to unlabeled

Isotopic Purity

>98 atom % D (typical)

Not Applicable

Solubility

Poorly soluble in water.
Readily soluble in nonpolar

organic solvents.[10]

Poorly soluble in water.
Soluble in hydrocarbons.
Readily soluble in nonpolar

organic solvents.[10]

Special Handling and Storage for a Deuterated

Compound

The primary challenge in handling deuterated compounds is maintaining isotopic purity.[6]

Hydrogen-deuterium (H-D) exchange can occur, particularly with atmospheric moisture or protic

solvents.[6]

Core Principles:
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o Atmosphere Control: Handle and store under a dry, inert atmosphere such as nitrogen or
argon to prevent isotopic dilution from atmospheric moisture.[6]

o Temperature Regulation: For long-term storage, freezing at -20°C or colder is recommended
to minimize degradation.[6]

o Container Selection: Use tightly sealed containers. Single-use ampoules are ideal for
minimizing contamination.[6]

» Equilibration: Before opening, always allow the container to equilibrate to room temperature
to prevent condensation from forming inside the vial.[6]

The following diagram illustrates the critical decision points for maintaining the integrity of 1-
Chloroadamantane-D15.

/Il Key Considerations Nodes node [shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
moisture [label="Moisture Sensitivity\n(H-D Exchange)"]; temp [label="Temperature Stability"];

moisture -> inert_atm [style=dashed, color="#EA4335", arrowhead=vee]; temp -> storage_long
[style=dashed, color="#EA4335", arrowhead=vee]; }

Caption: A logical workflow for the proper storage and handling of deuterated compounds.

Experimental Protocols

While 1-Chloroadamantane-D15 can be used in various applications, its most common role is
as an internal standard (IS) for quantitative bioanalysis by LC-MS/MS.[1] The following are
generalized protocols for its preparation and use.

Protocol: Preparation of Stock and Working Solutions

Objective: To prepare accurate stock and working solutions of 1-Chloroadamantane-D15 while
preserving isotopic and chemical purity.

Methodology:

» Equilibration: Remove the sealed container of 1-Chloroadamantane-D15 from its cold
storage location (-20°C). Allow it to warm to ambient laboratory temperature for at least 30
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minutes before opening. This critical step prevents atmospheric moisture from condensing
on the cold solid.[6]

Inert Atmosphere: Perform all subsequent steps in a glove box or under a gentle stream of
dry, inert gas (e.g., nitrogen or argon).[6]

Weighing: Carefully open the container and accurately weigh the desired mass of the
standard using a calibrated analytical balance.

Dissolution (Stock Solution): Dissolve the weighed solid in a suitable, high-purity aprotic
solvent (e.g., acetonitrile, methanol) in a Class A volumetric flask to create a stock solution of
known concentration (e.g., 1 mg/mL).[6]

Dilution (Working Solution): Perform serial dilutions of the stock solution with the appropriate
solvent (often the mobile phase or a compatible solvent) to create a working solution at the
desired concentration for spiking into analytical samples.[6]

Protocol: Use as an Internal Standard in a Protein
Precipitation Assay

Objective: To use 1-Chloroadamantane-D15 to quantify an unlabeled analyte in a plasma

sample.

Methodology:

Sample Preparation: Pipette 100 pL of the plasma sample into a clean microcentrifuge tube.

[1]

Internal Standard Spiking: Add a small, precise volume (e.g., 10 pL) of the 1-
Chloroadamantane-D15 working solution to the plasma sample. Vortex briefly to mix.[1]

Protein Precipitation: Add 300 uL of a cold protein precipitation solvent (e.g., acetonitrile with
0.1% formic acid) to the sample.[1]

Mixing and Centrifugation: Vortex the sample vigorously for 1 minute to ensure complete
protein precipitation. Centrifuge the sample at high speed (e.g., 14,000 x g) for 10 minutes at
4°C.[1]
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e Supernatant Transfer: Carefully transfer the supernatant to a clean LC vial, avoiding the
protein pellet.[1]

e Analysis: The sample is now ready for LC-MS/MS analysis. The ratio of the analyte peak
area to the internal standard (1-Chloroadamantane-D15) peak area is used for
guantification.[11]

The following diagram illustrates a typical workflow for using a deuterated internal standard in a
bioanalytical context.

// Define nodes node [fillcolor="#FFFFFF", fontcolor="#202124"]; start [label="Biological
Matrix\n(e.g., Plasma)", shape=cylinder]; add_is [label="Spike with\n1-Chloroadamantane-
D15\nWorking Solution"]; ppt [label="Protein Precipitation\n(e.g., add cold ACN)"]; vortex
[label="Vortex to Mix"]; centrifuge [label="Centrifuge to\nPellet Debris"]; transfer
[label="Transfer Supernatant\nto LC Vial"]; analyze [label="LC-MS/MS Analysis",
shape=invhouse]; quantify [label="Quantify Analyte using\nAnalyte/IS Peak Area Ratio",
shape=invhouse];

Il Define edges start -> add _is [color="#4285F4"]; add_is -> ppt [color="#4285F4"]; ppt ->
vortex [color="#4285F4"]; vortex -> centrifuge [color="#4285F4"]; centrifuge -> transfer
[color="#4285F4"]; transfer -> analyze [color="#4285F4"]; analyze -> quantify
[color="#34A853", style=dashed, label="Data Processing"];

// Add annotations node [shape=note, style=filled, fillcolor="#F1F3F4", fontcolor="#5F6368"];
notel [label="Ensures correction for\nsample loss and\nionization variability"]; note2
[label="Removes matrix\ninterferences"];

// Annotation edges edge [style=dashed, color="#5F6368", arrowhead=none]; add_is -> notel;
ppt -> note2; }

Caption: A typical experimental workflow for sample preparation using a deuterated standard.

Conclusion

1-Chloroadamantane-D15 is an essential tool for robust quantitative analysis. While its
chemical hazards are moderate and comparable to its non-deuterated analog, its handling
requires meticulous attention to environmental conditions to prevent isotopic dilution. By
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following the protocols outlined in this guide—specifically by controlling exposure to moisture
and utilizing an inert atmosphere for preparation—researchers can ensure the integrity of the
standard and the accuracy of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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